Cas no 135124-58-2 (Heptane, 1-bromo-6-fluoro-6-methyl-)

Heptane, 1-bromo-6-fluoro-6-methyl- structure
135124-58-2 structure
Product Name:Heptane, 1-bromo-6-fluoro-6-methyl-
CAS No:135124-58-2
MF:C8H16BrF
MW:211.115045547485
CID:2771239
PubChem ID:10750976
Update Time:2025-04-21

Heptane, 1-bromo-6-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 1-bromo-6-fluoro-6-methyl-
    • YKUBLGSFFLHSTJ-UHFFFAOYSA-N
    • DTXCID00395185
    • 135124-58-2
    • DTXSID00444364
    • SCHEMBL8190738
    • Inchi: 1S/C8H16BrF/c1-8(2,10)6-4-3-5-7-9/h3-7H2,1-2H3
    • InChI Key: YKUBLGSFFLHSTJ-UHFFFAOYSA-N
    • SMILES: BrCCCCCC(C)(C)F

Computed Properties

  • Exact Mass: 210.04194Da
  • Monoisotopic Mass: 210.04194Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 81.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų
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